2-[4-(3-Chloro-2-methylbenzoyl)morpholin-3-yl]acetic acid

• IUPAC Name: 2-[4-(3-chloro-2-methylbenzoyl)morpholin-3-yl]acetic acid
• InChI: InChI=1S/C14H16ClNO4/c1-9-11(3-2-4-12(9)15)14(19)16-5-6-20-8-10(16)7-13(17)18/h2-4,10H,5-8H2,1H3,(H,17,18)
• InChI Key: UZQMCDCGNZFBMG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)C(=O)N2CCOCC2CC(=O)O
• Molecular Formula: C14H16ClNO4
• Molecular Weight: 297.73 g/mol

Description

2-[4-(3-Chloro-2-methylbenzoyl)morpholin-3-yl]acetic acid, also known as CM10, is a chemical compound that belongs to the family of morpholine derivatives. It is a synthetic compound that has been extensively studied for its potential therapeutic applications in various fields of medicine.

Mechanism of Action

The mechanism of action of 2-[4-(3-Chloro-2-methylbenzoyl)morpholin-3-yl]acetic acid is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are involved in the production of inflammatory mediators. In addition, 2-[4-(3-Chloro-2-methylbenzoyl)morpholin-3-yl]acetic acid has been shown to induce apoptosis (programmed cell death) in cancer cells, which may contribute to its antitumor activity.
Biochemical and Physiological Effects:
2-[4-(3-Chloro-2-methylbenzoyl)morpholin-3-yl]acetic acid has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines, such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α), which are involved in the inflammatory response. In addition, 2-[4-(3-Chloro-2-methylbenzoyl)morpholin-3-yl]acetic acid has been shown to inhibit the activity of certain enzymes, such as COX-2 and LOX, which are involved in the production of inflammatory mediators.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-[4-(3-Chloro-2-methylbenzoyl)morpholin-3-yl]acetic acid is its relatively simple synthesis method, which makes it easily accessible for laboratory experiments. In addition, 2-[4-(3-Chloro-2-methylbenzoyl)morpholin-3-yl]acetic acid has been shown to exhibit potent antitumor activity against a wide range of cancer cell lines, which makes it a promising candidate for further research. However, one of the limitations of 2-[4-(3-Chloro-2-methylbenzoyl)morpholin-3-yl]acetic acid is its potential toxicity, which may limit its therapeutic applications.

Future Directions

There are several future directions for the research of 2-[4-(3-Chloro-2-methylbenzoyl)morpholin-3-yl]acetic acid. One potential direction is to investigate its potential therapeutic applications in other fields of medicine, such as neurology and cardiology. Another potential direction is to investigate its mechanism of action in more detail, in order to better understand its biochemical and physiological effects. Finally, further research is needed to determine the potential toxicity of 2-[4-(3-Chloro-2-methylbenzoyl)morpholin-3-yl]acetic acid, in order to assess its safety for use in humans.
Conclusion:
In conclusion, 2-[4-(3-Chloro-2-methylbenzoyl)morpholin-3-yl]acetic acid is a synthetic compound that has been extensively studied for its potential therapeutic applications in various fields of medicine. It has been shown to exhibit potent antitumor activity against a wide range of cancer cell lines, as well as anti-inflammatory, analgesic, and anticonvulsant properties. While there are limitations to its use, 2-[4-(3-Chloro-2-methylbenzoyl)morpholin-3-yl]acetic acid is a promising candidate for further research, and may have important implications for the treatment of various diseases.

Synthesis Methods

The synthesis of 2-[4-(3-Chloro-2-methylbenzoyl)morpholin-3-yl]acetic acid involves the reaction of 3-chloro-2-methylbenzoic acid with morpholine in the presence of a suitable catalyst. The resulting product is then further reacted with chloroacetic acid to yield 2-[4-(3-Chloro-2-methylbenzoyl)morpholin-3-yl]acetic acid. The synthesis of 2-[4-(3-Chloro-2-methylbenzoyl)morpholin-3-yl]acetic acid is a relatively straightforward process that can be carried out in a laboratory setting.

Scientific Research Applications

2-[4-(3-Chloro-2-methylbenzoyl)morpholin-3-yl]acetic acid has been extensively studied for its potential therapeutic applications in various fields of medicine. It has been shown to exhibit potent antitumor activity against a wide range of cancer cell lines, including breast, lung, and colon cancer. In addition, 2-[4-(3-Chloro-2-methylbenzoyl)morpholin-3-yl]acetic acid has been shown to have anti-inflammatory, analgesic, and anticonvulsant properties.